Cas no 90565-26-7 (1-(2-Pyridyl)-1-butylamine)

• Product Name: 1-(2-Pyridyl)-1-butylamine
• CAS No: 90565-26-7
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD08705794
• CID: 798482
• PubChem ID: 22767593
• Update Time: 2024-10-26

1-(2-Pyridyl)-1-butylamine Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-yl)butan-1-amine
• 1-pyridin-2-ylbutan-1-amine
• 1-Pyridin-2-ylbutylamine
• 1-Pyridin-2-yl-butylamine
• 2-Pyridinemethanamine, a-propyl-
• AKOS008141457
• N12437
• CS-0258059
• FT-0740230
• 1-(2-Pyridyl)-1-butylamine
• SCHEMBL704576
• BFKHSLAQEYFTPC-UHFFFAOYSA-N
• AM807115
• EN300-68959
• MFCD08705794
• DTXSID30628317
• 90565-26-7
• Z513795928
• SY014554
• SB76489
• DB-078713

• MDL： MFCD08705794
• Inchi： 1S/C9H14N2/c1-2-5-8(10)9-6-3-4-7-11-9/h3-4,6-8H,2,5,10H2,1H3
• InChI Key： BFKHSLAQEYFTPC-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CN=1)CCC

Computed Properties

• Exact Mass: 150.11600
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 233.2±15.0 °C at 760 mmHg
• Flash Point: 115.5±7.4 °C
• PSA: 38.91000
• LogP: 2.58180
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

1-(2-Pyridyl)-1-butylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)